![molecular formula C9H13NO B147317 1-Methyl-2-phenoxyethylamine CAS No. 35205-54-0](/img/structure/B147317.png)
1-Methyl-2-phenoxyethylamine
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 1-Methyl-2-phenoxyethylamine can be inferred from the methodologies described in the papers. For instance, the synthesis of 4-(4-methylphenoxy)benzylamine involved etherification and reduction starting from p-chlorobenzonitrile and p-cresol . This method could potentially be adapted for the synthesis of this compound by choosing appropriate starting materials and reaction conditions.
Molecular Structure Analysis
The molecular structure of compounds similar to this compound has been characterized using various spectroscopic techniques. For example, the crystal structure of 2-((2-(2-Hydroxyethylamino)ethylimino)methyl)phenol was determined at 130K, showing that it belongs to the orthorhombic space group . Although this compound is not identical to this compound, the methods used for structural determination could be applicable.
Chemical Reactions Analysis
The papers provide insights into the reactivity of compounds with functionalities similar to those in this compound. For instance, the palladium-catalyzed reaction of 2-hydroxy-2-methylpropiophenone with aryl bromides resulted in multiple arylation via successive C-C and C-H bond cleavages . This type of reactivity could be relevant when considering the chemical reactions that this compound might undergo.
Physical and Chemical Properties Analysis
The physical and chemical properties of compounds structurally related to this compound can be deduced from the studies. Spectroscopic investigations and quantum chemical computational studies have been performed to understand the electronic structure, molecular electrostatic potential, and non-linear optical properties of similar compounds . These studies provide a foundation for predicting the properties of this compound.
Relevant Case Studies
Although no direct case studies involving this compound were found in the provided papers, the antiviral activity of deoxy analogs of HEPT derivatives and the antiserotonin activity of 1-Benzyl-2-methyl-5-hydroxytryptamine suggest that compounds with similar structural features can exhibit significant biological activities. These findings could be relevant when considering potential applications of this compound in a pharmacological context.
Scientific Research Applications
High-Performance Light Emitting Devices :
- 1-Methyl-2-phenoxyethylamine, as 2-phenoxyethylamine (POEA), contributes to modulating the structure of organic-inorganic hybrid perovskites in light-emitting devices. This modulation leads to a shift in photoluminescence and electroluminescence from green to blue. POEA also enhances the external quantum efficiency of these devices, as demonstrated in a study on CH3 NH3 PbBr3 LEDs (Chen et al., 2017).
Development of Selective Adrenoceptor Antagonists :
- A study on phenoxyethylamine derivatives, including structures similar to this compound, reports the design and synthesis of compounds for use as selective human α1D adrenoceptor antagonists. These compounds are distinct from other α1-AR antagonists and demonstrate potential in the development of selective therapies (Sakauchi et al., 2017).
Allosteric Modifiers of Hemoglobin :
- In the medical field, certain compounds structurally related to this compound have shown effectiveness as allosteric effectors of hemoglobin. These compounds can decrease the oxygen affinity of hemoglobin, potentially benefiting clinical areas such as ischemia, stroke, and tumor radiotherapy (Randad et al., 1991).
Magnetic Properties in Metal Complexes :
- A study involving Schiff-base complexes with a structure similar to this compound explores the magnetic properties of these complexes. These findings are significant in the field of materials science, particularly in the study of single-molecule magnets (Němec et al., 2017).
Metabolic Activation Studies in Cancer Research :
- Research on N-hydroxy metabolites of carcinogenic amines, including structures related to this compound, has provided insights into their metabolic activation by human liver sulfotransferases. This research is crucial for understanding the role of these enzymes in cancer susceptibility (Chou et al., 1995).
Electrochemical Oxidation in Chemical Synthesis :
- Studies on the electrochemical oxidation of amino-substituted derivatives, including triphenylamine derivatives, have implications in chemical synthesis and materials science (Chiu et al., 2005).
Synthesis of Antiserotonin Compounds :
- Research involving the synthesis of serotonin-related compounds, where structures akin to this compound play a role, has led to the development of potent antiserotonin agents (Shaw & Woolley, 1957).
In vitro Metabolism Studies :
- An investigation into the in vitro metabolism of psychoactive amines, including compounds structurally related to this compound, provides insights into the metabolic pathways of these substances (Zweig & Castagnoli, 1977).
Suzuki Cross-Coupling in Medicinal Chemistry :
- Suzuki cross-coupling methods have been employed to synthesize heteroaryl phenoxyethylamines, leading to the development of new scaffolds in medicinal chemistry (Manasieva et al., 2015).
Anti-Corrosion Applications :
- Schiff base derivatives of vanillin, which include phenoxyethylamine-like structures, have demonstrated significant anti-corrosive effects on mild steel. This research has practical applications in materials science and engineering (Satpati et al., 2020).
Phenotyping of N-acetyltransferase :
- In pharmacogenomics, studies involving the phenotyping of N-acetyltransferase, where compounds similar to this compound are used, provide insights into individual differences in drug metabolism (Jetter et al., 2004).
Assay of Chiral Metabolites :
- Research on the chiral metabolite of labetalol, a compound related to this compound, has implications in pharmacology and bioanalysis (Changchit et al., 1991).
Safety and Hazards
Mechanism of Action
Target of Action
1-Phenoxypropan-2-amine, also known as 1-Methyl-2-phenoxyethylamine or 1-Phenoxy-2-propanamine, is primarily targeted by transaminases . Transaminases are enzymes that catalyze the transfer of an amino group from one molecule to another, playing a crucial role in amino acid metabolism .
Mode of Action
The compound interacts with its target, the transaminase enzyme, in a process known as transamination . In this process, the enzyme converts a prochiral ketone into 1-phenoxypropan-2-amine . This reaction is facilitated by an amine donor, such as isopropylamine .
Biochemical Pathways
The transamination process involving 1-phenoxypropan-2-amine affects the amino acid metabolism pathway . The conversion of prochiral ketones to 1-phenoxypropan-2-amine results in the production of novel disubstituted 1-phenylpropan-2-amines . These compounds are pharmaceutically relevant and can be used in the synthesis of various drugs .
Result of Action
The result of the action of 1-phenoxypropan-2-amine involves the production of enantiopure, pharmaceutically relevant disubstituted 1-phenylpropan-2-amines . These compounds have potential applications in the pharmaceutical industry, particularly in the synthesis of various drugs .
Action Environment
The action of 1-phenoxypropan-2-amine is influenced by various environmental factors. For instance, the transamination process is facilitated by the presence of an amine donor . Additionally, the use of immobilized whole-cell biocatalysts with ®-transaminase activity has been reported to enhance the synthesis of the compound . .
Biochemical Analysis
Biochemical Properties
For instance, it can be converted from 1-phenoxypropan-2-one using isopropylamine as an amine donor
Cellular Effects
For example, primary amine-containing compounds exhibit high Golgi localization with no toxicity
Molecular Mechanism
It’s known that this compound can participate in enzymatic reactions, such as the conversion from 1-phenoxypropan-2-one
properties
IUPAC Name |
1-phenoxypropan-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO/c1-8(10)7-11-9-5-3-2-4-6-9/h2-6,8H,7,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKYFHRVPKIFGMH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC1=CC=CC=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301313534 | |
Record name | 1-Phenoxy-2-propanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301313534 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35205-54-0 | |
Record name | 1-Phenoxy-2-propanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=35205-54-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethylamine, 1-methyl-2-phenoxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035205540 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 35205-54-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=137777 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Phenoxy-2-propanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301313534 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methyl-2-phenoxyethylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.653 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why was 1-Methyl-2-phenoxyethylamine chosen as the internal standard for quantifying 3-amino-1-phenylbutane (APB) in urine?
A1: While the research paper [] doesn't explicitly explain the rationale behind choosing this compound as the internal standard, several factors likely contributed to this decision. Ideal internal standards share similar chemical properties and chromatographic behavior with the analyte of interest. It's plausible that this compound possesses a similar structure and polarity to APB, allowing for comparable extraction efficiencies and similar retention times during gas chromatography. This similarity helps ensure accurate and reliable quantification of APB in urine samples.
Q2: What specific analytical method was used to quantify this compound and how was the method validated?
A2: The researchers used a highly specific and sensitive method called gas chromatography/mass spectrometry (GC/MS) to quantify both this compound (internal standard) and 3-amino-1-phenylbutane (APB) []. Before analysis, urine samples underwent alkalization and extraction with ether. The extracted compounds, including the internal standard, were derivatized with a chiral reagent to enable the separation and quantification of enantiomers. Detection was achieved using electron capture negative ion chemical ionization mass spectrometry, specifically targeting the [M--32]- ions of both the analyte and internal standard.
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